N-(2,2-Dimethyl-3-oxopropyl)-N-methylacetamide

• Molecular Formula: C8H15NO2
• Molecular Weight: 157.21 g/mol
• IUPAC Name: N-(2,2-dimethyl-3-oxopropyl)-N-methylacetamide
• InChI: InChI=1S/C8H15NO2/c1-7(11)9(4)5-8(2,3)6-10/h6H,5H2,1-4H3
• InChI Key: TYYALPYTOVCMGL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(C)CC(C)(C)C=O

Description

N-(2,2-Dimethyl-3-oxopropyl)-N-methylacetamide is a useful research compound. Its molecular formula is C8H15NO2 and its molecular weight is 157.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a round-bottom flask with a mounted reflux condenser and under nitrogen atmosphere, 20.0 g (0.17 mol) of 2,2-dimethyl-3-methylamino-propanal was introduced while being stirred. 30.0 g (0.52 mol) of acetic acid anhydride was slowly added in drops to this, the mixture was mixed wtih 0.1 g of para-toluenesulfonic acid, and it was heated for 1 hour to 120° C. After cooling to room temperature, the reaction mixture was mixed with 100 ml of water, neutralized with Na2CO3, extracted several times with ethyl acetate, and the combined organic phase was dried on MgSO4 and concentrated by evaporation. The thus obtained brown oil was fractionated in a vacuum. The product distilled at an overhead temperature of 93-95° C. and a pressure of 3 mbar. Yield: 8.2 g (30% of theory) of colorless and almost odorless liquid, which crystallized when left to stand.